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Compound of Interest

Compound Name:
2-Amino-3,5-dibromo-6-

methylpyridine

Cat. No.: B512017 Get Quote

Comprehensive Safety and Handling Guide: 2-
Amino-3,5-dibromo-6-methylpyridine
This guide provides essential safety, handling, and disposal information for 2-Amino-3,5-
dibromo-6-methylpyridine (CAS No. 91872-10-5). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by providing

clear, actionable, and immediate guidance.

Hazard Identification and Classification
2-Amino-3,5-dibromo-6-methylpyridine is classified as a hazardous substance. It is crucial to

understand its primary hazards to implement appropriate safety measures. The key health

hazards are summarized in the table below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation ❗ Warning
H315: Causes skin

irritation.[1][2]

Eye Irritation ❗ Warning
H319: Causes serious

eye irritation.[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

❗ Warning

H335: May cause

respiratory irritation.[1]

[2]

Target Organs: Respiratory system.[2]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate personal protective equipment are mandatory to prevent

exposure. All handling of this powdered substance should occur in a designated area, such as

a certified chemical fume hood or a ventilated balance enclosure, to minimize inhalation risk.[1]

Personal Protective Equipment Recommendations:

The following table summarizes the required PPE for handling 2-Amino-3,5-dibromo-6-
methylpyridine.
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Protection Type Recommended Equipment
Rationale and
Specifications

Eye/Face Protection
Chemical safety goggles or a

face shield.[3][4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[5]

Equipment should conform to

EN 166 (EU) or NIOSH (US)

standards.[3]

Skin Protection

Gloves: Chemically resistant

gloves (e.g., Butyl rubber,

Viton®). Nitrile gloves may

offer splash protection but

should be replaced

immediately upon contact.[5]

[6] Lab Coat: A fully-buttoned,

chemical-resistant lab coat.[5]

Clothing: Wear long pants and

closed-toe shoes.[4][5]

Prevents skin contact, which

causes irritation.[1]

Contaminated clothing should

be laundered before reuse.[4]

Always inspect gloves prior to

use and wash hands

thoroughly after removal.[3][4]

Respiratory Protection

For routine handling in a fume

hood: A dust mask (e.g., N95

type) may be sufficient.[2] For

potential exposure above limits

or spill cleanup: A full-face

respirator with appropriate

cartridges (e.g., combination

organic vapor/particulate filter)

is necessary.[3]

Minimizes the inhalation of

dust, which can cause

respiratory tract irritation.[1] If a

respirator is required, a formal

respiratory protection program,

including fit testing and a

cartridge change-out schedule,

must be in place.[7]

Occupational Exposure Limits (Reference Data):

No specific occupational exposure limits have been established for 2-Amino-3,5-dibromo-6-
methylpyridine. The following data for the parent compound, pyridine, are provided for

reference. These values may not be directly applicable and a conservative approach is

recommended.
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Organization Exposure Limit (8-hour TWA)

OSHA (PEL) 5 ppm (15 mg/m³)[8][9][10]

NIOSH (REL) 5 ppm (15 mg/m³)[8][9]

ACGIH (TLV) 1 ppm (3.1 mg/m³)[6][8]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is essential for safely managing 2-Amino-3,5-
dibromo-6-methylpyridine in the laboratory.

Preparation and Handling Workflow:

The following diagram outlines the key steps for the safe handling of this chemical.
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Pre-Handling Preparation

Handling Operations

Post-Handling & Storage

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood Function)

Prepare Spill Kit

Work in Designated Area
(Chemical Fume Hood)

Proceed to Handling

Carefully Weigh/Transfer Powder
(Avoid Dust Formation)

Keep Container Tightly Closed
When Not in Use

Spill Occurs

If Spill

Personnel Exposure

If Exposure

Decontaminate Work Surface

Proceed to Cleanup

Properly Remove & Dispose of PPE

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Area

Follow Spill Cleanup Protocol
Administer First Aid

(Eyewash/Shower) & Seek Medical Attention
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Waste Generated
(Solid Residue, Contaminated PPE)

Collect in a Designated,
Leak-Proof, Labeled Container

Label as 'Halogenated Organic Waste'
with Chemical Name, Hazards, and Date

Store in Satellite Accumulation Area
with Secondary Containment

Arrange for Pickup by Institutional
Environmental Health & Safety (EHS)

Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health
and Safety [ehs.cornell.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b512017?utm_src=pdf-body-img
https://www.benchchem.com/product/b512017?utm_src=pdf-custom-synthesis
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b512017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Tips for Hazardous Chemical Handling | Technical Safety Services [techsafety.com]

3. benchchem.com [benchchem.com]

4. gz-supplies.com [gz-supplies.com]

5. artsci.usu.edu [artsci.usu.edu]

6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

7. multimedia.3m.com [multimedia.3m.com]

8. Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents - NCBI
Bookshelf [ncbi.nlm.nih.gov]

9. CDC - NIOSH Pocket Guide to Chemical Hazards - Pyridine [cdc.gov]

10. westliberty.edu [westliberty.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-
3,5-dibromo-6-methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b512017#personal-protective-equipment-for-handling-
2-amino-3-5-dibromo-6-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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